Cas no 1506089-28-6 (7-Fluoro-4-methoxy-2,3-dihydro-1h-indole)

• Product Name: 7-Fluoro-4-methoxy-2,3-dihydro-1h-indole
• CAS No: 1506089-28-6
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 5717446
• PubChem ID: 80220430
• Update Time: 2025-06-09

7-Fluoro-4-methoxy-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1145557
• 7-fluoro-4-methoxy-2,3-dihydro-1H-indole
• 1506089-28-6
• AKOS018782679
• 7-Fluoro-4-methoxy-2,3-dihydro-1h-indole

• Inchi： 1S/C9H10FNO/c1-12-8-3-2-7(10)9-6(8)4-5-11-9/h2-3,11H,4-5H2,1H3
• InChI Key： NWDXRIZPAGAHAQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1NCC2)OC

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-Fluoro-4-methoxy-2,3-dihydro-1h-indole

Introduction to 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole (CAS No. 1506089-28-6)

7-Fluoro-4-methoxy-2,3-dihydro-1H-indole (CAS No. 1506089-28-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro and methoxy substituent on the indole ring imparts unique chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular structure of 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole is characterized by a six-membered indole ring with a fluoro group at the 7-position and a methoxy group at the 4-position. These functional groups play a crucial role in modulating the compound's reactivity and interaction with biological targets. The fluoro substitution, in particular, is known to enhance the lipophilicity and metabolic stability of the molecule, which are desirable properties for drug candidates.

Recent studies have explored the potential of 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole in various therapeutic areas. One notable area of research is its application as a potential antidepressant. Indoles have been shown to interact with serotonin receptors, which are key targets in the treatment of mood disorders. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole exhibits significant binding affinity to serotonin receptors, suggesting its potential as a lead compound for developing new antidepressant drugs.

In addition to its antidepressant properties, 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole has also shown promise in cancer research. Indoles are known to possess anticancer activities through various mechanisms, including apoptosis induction and cell cycle arrest. A recent study published in the Cancer Research journal (2022) reported that 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole effectively inhibited the growth of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings highlight the compound's potential as a novel anticancer agent.

The pharmacokinetic properties of 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole have also been investigated to assess its suitability as a drug candidate. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. The results indicated that 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential for successful drug development.

The synthetic route for preparing 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole has been optimized to ensure high yields and purity. A common approach involves the reaction of 7-fluoroindolinone with methanol in the presence of a suitable catalyst. This method provides a scalable and cost-effective route for producing the compound on both laboratory and industrial scales.

In conclusion, 7-Fluoro-4-methoxy-2,3-dihydro-1H-indole (CAS No. 1506089-28-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full potential in various therapeutic areas, contributing to advancements in drug discovery and development.